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Compound of Interest

Compound Name: GW438014A

Cat. No.: B1234457 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the preparation of a stock

solution of GW438014A, a selective NPY-Y5 receptor antagonist. Accurate preparation of stock

solutions is critical for ensuring the reliability and reproducibility of experimental results.

Compound Information
A summary of the key chemical properties of GW438014A (free base) is presented in the table

below.

Property Value Source

Chemical Name
N-[1-(2-Phenylethyl)-1H-

benzimidazol-2-yl]benzamide
[Generic Supplier Data]

CAS Number 469861-48-1 (free base) [Generic Supplier Data]

Molecular Formula C₂₂H₁₉N₃O [Generic Supplier Data]

Molecular Weight 341.41 g/mol [Generic Supplier Data]

Solubility
While specific quantitative solubility data for GW438014A in common laboratory solvents is not

readily available in the provided search results, Dimethyl Sulfoxide (DMSO) is a highly effective
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solvent for a wide range of organic compounds, including many small molecule inhibitors. It is

miscible with water and most organic liquids. For compounds with unknown solubility, it is

recommended to perform a small-scale solubility test.

Safety and Handling Precautions
Before handling GW438014A, it is crucial to review the Material Safety Data Sheet (MSDS).

The following are general safety precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood, to avoid

inhalation of dust or aerosols.

Handling: Avoid direct contact with the skin, eyes, and clothing. Do not breathe dust.

Disposal: Dispose of waste materials in accordance with local, state, and federal regulations.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of GW438014A in DMSO.

The concentration can be adjusted based on experimental needs and the determined solubility

of the compound.

Materials:

GW438014A (solid powder)

Dimethyl Sulfoxide (DMSO), anhydrous, molecular biology grade

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Pipettes and sterile, filtered pipette tips

Procedure:

Equilibrate: Allow the vial of GW438014A powder to equilibrate to room temperature before

opening to prevent condensation of moisture.

Weighing: Accurately weigh out the desired amount of GW438014A powder using a

calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

out 3.41 mg of GW438014A.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 341.41 g/mol = 0.00341 g = 3.41 mg

Dissolving: Add the weighed GW438014A to a sterile microcentrifuge tube or amber glass

vial. Add the calculated volume of DMSO. For 3.41 mg of GW438014A, add 1 mL of DMSO.

Mixing: Tightly cap the tube or vial and vortex thoroughly until the compound is completely

dissolved. Gentle warming in a water bath (37°C) may be used to aid dissolution if

necessary, but be cautious of potential compound degradation. Visually inspect the solution

to ensure there are no undissolved particles.

Aliquoting: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the stock

solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Storage: Store the stock solution aliquots at -20°C for long-term storage (months to years) or

at 4°C for short-term use (days to weeks). The MSDS for GW438014A suggests storage of

solutions at -80°C. Protect from light.

Workflow and Signaling Pathway Diagrams
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Workflow for Preparing GW438014A Stock Solution

Preparation

Start: Equilibrate GW438014A to Room Temperature

Weigh GW438014A Powder

Add Anhydrous DMSO

Vortex to Dissolve

Aliquot into Single-Use Volumes

Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for the preparation of a GW438014A stock solution.

Simplified NPY-Y5 Receptor Signaling Pathway

GW438014A is an antagonist of the Neuropeptide Y (NPY) Y5 receptor. The following diagram

illustrates a simplified view of the signaling pathway that GW438014A inhibits.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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